2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(3-methylphenyl)-1H-imidazol-5-ol

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-3-(3-methylphenyl)imidazol-4-ol
• InChI: InChI=1S/C16H17N5O/c1-10-5-4-6-13(7-10)21-14(22)9-17-16(21)20-15-18-11(2)8-12(3)19-15/h4-9,22H,1-3H3,(H,17,18,19,20)
• InChI Key: SQRHRBVKZJSCRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=CN=C2NC3=NC(=CC(=N3)C)C)O
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(3-methylphenyl)-1H-imidazol-5-ol, also known as SB-242084, is a selective serotonin 2C (5-HT2C) receptor antagonist. It is a small molecule that is used in scientific research to investigate the role of the 5-HT2C receptor in various physiological and pathological conditions.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Compound Formation

One study details a novel synthetic route leading to structurally intriguing compounds, including imidazo-pyridines and pyrimidines, demonstrating the compound's utility in creating diverse heterocyclic systems. This synthesis involves a series of ring-chain tautomerizations and rearrangements, highlighting the compound's potential in developing new chemical entities with possible biological or material applications (R. Lis, J. Traina, J. Huffman, 1990).

Antimicrobial and Insecticidal Potential

Research into pyrimidine and pyrazole derivatives has uncovered their significant antimicrobial and insecticidal activities. These studies involve synthesizing compounds by cyclocondensation of amino pyrimidine with various acid hydrazides, indicating the role of the core chemical structure in bioactive compound development. This underscores the compound's applicability in creating new agents for pest control and infection mitigation (P. P. Deohate, Kalpana A. Palaspagar, 2020).

Antiviral and Antiprotozoal Activities

A distinct study showcases the synthesis of imidazo-pyridine derivatives with potent antiviral and antiprotozoal properties. This research provides a foundation for developing new therapeutic agents, especially focusing on diseases caused by viral infections and protozoan parasites. The synthesis and application of these compounds demonstrate the chemical's utility in medicinal chemistry and drug development (Mohamed A. Ismail, R. Brun, T. Wenzler, F. Tanious, W. Wilson, D. Boykin, 2004).

Novelty in Chemical Synthesis

Further studies have elaborated on novel synthetic pathways to create diverse imidazo and pyrazolo derivatives, providing insights into the flexibility and reactivity of the core compound. These synthetic advancements contribute to the broader field of organic chemistry, enabling the creation of compounds with potential applications ranging from material science to pharmacology (D. Ermolat’ev, E. V. Van der Eycken, 2008).

Application in Fluorescent Organic Compounds

The search for novel fluorescent organic compounds led to the synthesis of imidazo[1,2-a]pyridine derivatives, demonstrating the compound's potential in developing new materials with desirable fluorescent properties. This research is pivotal for applications in bioimaging, sensors, and optical materials, showcasing the broad utility of the compound in material science and engineering (H. Tomoda, T. Hirano, S. Saito, T. Mutai, K. Araki, 1999).